1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine
Description
1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine (DMP-NPP) is a synthetic compound with a range of potential applications in scientific research. DMP-NPP has been the subject of a number of studies, with researchers investigating its synthesis method, mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
Molecular Structure and Characterization
Antibacterial and Antifungal Applications
Compounds bearing the piperazine moiety, such as "1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine," have been explored for their potential antibacterial and antifungal activities. For instance, Khan et al. (2019) synthesized a series of sulfonamides and alkylated piperazine derivatives showing significant biological activities. This research indicates the potential of such compounds in developing new antibacterial and antifungal agents (Khan, Sreenivasa, Govindaiah, & Chandramohan, 2019).
Synthesis and Material Applications
The synthesis and characterization of salts and derivatives of piperazine compounds, including those similar to "1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine," have been studied for their potential in material science and industrial applications. Arbi et al. (2017) detailed the synthesis of organic cation hydrogensulfates from 1-(2,5-dimethylphenyl)piperazine, revealing their structural characteristics and potential applications in various technological fields (Arbi, Khedhiri, Wojtaś, Jeanneau, Lefebvre, & Nasr, 2017).
Anticancer Research
The search for new anticancer agents has led to the exploration of piperazine derivatives for their potential therapeutic applications. Keefer (2010) discussed the anti-cancer activity of O-Arylated diazeniumdiolates, which suggests that compounds structurally related to "1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine" could be investigated for their selectivity and efficacy in targeting tumor cells with minimal toxicity to normal tissues (Keefer, 2010).
properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O2/c1-13-3-4-14(2)16(11-13)19-7-9-20(10-8-19)17-6-5-15(12-18-17)21(22)23/h3-6,11-12H,7-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SISRCJJMJBGMIL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2CCN(CC2)C3=NC=C(C=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
<0.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49665729 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
1-(2,5-Dimethylphenyl)-4-(5-nitropyridin-2-yl)piperazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-3-nitrobenzenesulfonamide](/img/structure/B2578135.png)
![4-[[1-(1-Methylpyrazol-4-yl)sulfonylpiperidin-4-yl]methoxy]-6-phenylpyrimidine](/img/structure/B2578136.png)
![8-[(5-Benzylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)methoxy]quinoline](/img/structure/B2578139.png)
![3,9-Dimethyl-1,7-bis(2-methylpropyl)-4H-purino[8,7-c][1,2,4]triazine-6,8-dione](/img/structure/B2578141.png)
![11-(5-Methoxy-1,3-benzothiazol-2-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one](/img/structure/B2578143.png)
![2-(7,8-dimethoxy-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(4-fluorobenzyl)acetamide](/img/structure/B2578152.png)
![7-chloro-2-(2-hydroxyphenyl)-3H-chromeno[2,3-d]pyrimidine-4(5H)-thione](/img/structure/B2578154.png)